Biuret

• IUPAC Name: carbamoylurea
• InChI: InChI=1S/C2H5N3O2/c3-1(6)5-2(4)7/h(H5,3,4,5,6,7)
• InChI Key: OHJMTUPIZMNBFR-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(N)NC(=O)N
• Molecular Formula: C2H5N3O2
• DSSTOX Substance ID: DTXSID2026783
• Molecular Weight: 103.08 g/mol
• Physical Description: Pellets or Large Crystals; Pellets or Large Crystals, Liquid, White hygroscopic solid; [HSDB] White odorless powder; [Alfa Aesar MSDS]
• Solubility: SOL IN 100 G WATER: 2.01 G @ 25 °C, 7 G @ 50 °C, 20 G @ 75 °C, 53.5 G @ 105.5 °C; FREELY SOL IN ALCOHOL; VERY SLIGHTLY SOL IN ETHER
• Density: 1.467 @ -5 °C/4 °C
• Color/Form: ELONGATED PLATES FROM ETHANOL, NEEDLES FROM WATER CRYSTALLIZING WITH 1 MOLECULE OF WATER PER MOLECULE OF COMPD, WHITE NEEDLES
• CAS RN: 108-19-0
• Melting Point: 190 °C, DECOMP

Description

Biuret is a chemical compound that is formed by heating urea to 180°C. It is a white crystalline substance, soluble in water and alcohol. The Biuret test, named after this compound, is a chemical test used for detecting the presence of peptide bonds in a substance. The test and reagent do not actually contain Biuret; they are so named because both Biuret and proteins have the same response to the test.

Synthesis Analysis

Biuret is formed by the condensation of two urea molecules when urea is heated at 150°C. The Biuret reagent used in the Biuret test is a solution composed of sodium hydroxide (NaOH) or potassium hydroxide (KOH), hydrated copper (II) sulfate, and potassium sodium tartrate.

Molecular Structure Analysis

Biuret has a molecular formula of HN(CONH2)2. It is formed when two amino acids are connected through the amino and carbonyl groups, forming a peptide bond.

Chemical Reactions Analysis

In the Biuret test, the copper (II) ion forms mauve-colored coordination complexes in an alkaline solution. The reaction of the cupric ions with the nitrogen atoms involved in peptide bonds leads to the displacement of the peptide hydrogen atoms under the alkaline conditions.

Physical And Chemical Properties Analysis

Biuret is a white crystalline substance, soluble in water and alcohol. Its solubility in water increases with the increase of temperature.

Scientific Research Applications

Protein Detection in Biochemistry

. This test is based on the principle that, in an alkaline environment, cupric ions from the Biuret reagent bind to the nitrogen atoms in peptide bonds, forming a violet-colored complex.

Quantitative Protein Analysis

The Biuret method is also employed in quantitative protein analysis. .

Clinical Chemistry

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Mechanism of Action

Target of Action

Biuret primarily targets peptide bonds in proteins . Peptide bonds are the covalent bonds that link amino acids together in a protein. They are formed between the carbon atom (C1) of one amino acid and the nitrogen atom (N2) of an adjacent amino acid .

Mode of Action

Biuret interacts with its targets, the peptide bonds, through a colorimetric reaction. In an alkaline environment, the cupric ions (Cu+2) present in the Biuret reagent bind to the nitrogen atoms in the peptide bonds of proteins, forming a violet-colored copper coordination complex . This is the basis of the Biuret test, which is widely used for the identification of proteins and amino acids .

Biochemical Pathways

The Biuret test is a part of the biochemical pathway used to detect the presence of proteins. The nitrogen atom in a peptide bond of proteins and peptides contains unshared electrons. These unshared electrons of the peptide bonds can be used by cupric ion (Cu+2) present in the Biuret reagent to form a violet or purple-colored complex . This reaction is used to confirm the presence of proteins in a sample .

Result of Action

The result of Biuret’s action is a color change from blue to purple or violet in the presence of proteins . This color change is due to the formation of a violet-colored copper coordination complex when the cupric ions in the Biuret reagent bind to the nitrogen atoms in the peptide bonds of proteins .

Action Environment

The action of Biuret is influenced by the environment in which it is used. The reaction in the Biuret test is a colorimetric reaction where the result is indicated by a color change from blue to purple or violet. This reaction occurs in an alkaline environment . Therefore, the pH of the environment is a crucial factor in the efficacy of Biuret’s action. Additionally, the presence of buffers, such as Tris and ammonia, can interfere with this assay, rendering it inappropriate for protein samples purified from ammonium sulfate precipitation .

Safety and Hazards

Biuret reagent can cause severe skin burns and eye damage. It is advised to avoid breathing its vapors, mist, or gas, and to avoid dust formation. It should be stored in a dry, cool, and well-ventilated place, and the container should be kept tightly closed.

Future Directions

While the Biuret test is a well-established method for detecting the presence of peptide bonds, there is ongoing research into the biochemical characterization of the biuret hydrolase (BiuH) from the cyanuric acid catabolism pathway. This research could lead to new insights into the mechanism of action of BiuH and its role in the degradation of cyanuric acid.

Relevant Papers

The paper titled “Biuret—A Crucial Reaction Intermediate for Understanding Urea Pyrolysis To Form Carbon Nitrides: Crystal-Structure Elucidation and In Situ Diffractometric, Vibrational and Thermal Characterisation” provides a detailed analysis of the crystal structure of Biuret. Another paper titled “Structural and biochemical characterization of the biuret hydrolase (BiuH) from the cyanuric acid catabolism pathway of Rhizobium leguminasorum bv. viciae 3841” discusses the biochemical characterization of BiuH.

Synthesis routes and methods I

Procedure details

When molten urea is heated first at atmospheric pressure and thereafter under vacuum, there is a rapid evolution of ammonia upon the application of the vacuum. This indicates the presence of a substantial quantity of biuret precursor moieties generated during the pyrolysis at atmospheric pressure. These active bodies then react under the influence of reduced pressure to give enhanced yields of biuret without excessive production of cyanuric acid.

Synthesis routes and methods II

Procedure details

Two-three heated moles of ammonia to one mol of heated carbon dioxide, heated at 160 to 210 degree C. is forced through a reactor which has an aqueous solution or oil-water slurry of ammonia and carbon dioxide which is being circulated at 160° to 210° C. and under 2-6000 psi to form ammonium carbamate which when heated lose 1 mol of water thereby producing an aqueous urea. The aqueous urea contains small amounts of ammonia, ammonium carbonate and biuret. The aqueous urea is concentrated and the urea crystalizes out. The urea may be heated to above the boiling point of urea to produce biuret or cyanuric acid and cyamelide. When urea is heated with a small amount of water it condensates to for a partially hydrolyzed urea condensate.